Cas no 78405-32-0 (9H-Xanthen-9-one, 1,7-dihydroxy-2,3,4-trimethoxy-)

9H-Xanthen-9-one, 1,7-dihydroxy-2,3,4-trimethoxy- structure

78405-32-0 structure

Product Name:9H-Xanthen-9-one, 1,7-dihydroxy-2,3,4-trimethoxy-

CAS No:78405-32-0

Molecular Formula:C_₁₆H_₁₄O_₇

Molecular Weight:318.278165340424

CID:534558

PubChem ID:71403088

9H-Xanthen-9-one, 1,7-dihydroxy-2,3,4-trimethoxy- Properties

Names and Identifiers

- 9H-Xanthen-9-one, 1,7-dihydroxy-2,3,4-trimethoxy-
- 1,7-dihydroxy-2,3,4-trimethoxyxanthen-9-one
- 1,7-DIHYDROXY-2,3,4-TRIMETHOXY-9H-XANTHEN-9-ONE
- DTXSID90824015
- 78405-32-0
- InChIKey： WJNCOCOQNPOXCB-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14O7/c1-20-14-12(19)10-11(18)8-6-7(17)4-5-9(8)23-13(10)15(21-2)16(14)22-3/h4-6,17,19H,1-3H3
- SMILES： COC1=C(C(=C2C(=C1O)C(=O)C3=C(O2)C=CC(=C3)O)OC)OC

Computed Properties

Exact Mass: 318.07395278g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 3
Monoisotopic Mass: 318.07395278g/mol
Heavy Atom Count: 23
Complexity: 442
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 94.4Å²

9H-Xanthen-9-one, 1,7-dihydroxy-2,3,4-trimethoxy- Related Literature

1. Unexpectedly large binding constants of azulenes with fullerenes†

Xiaobin Peng,Takahide Kimura,Naoki Komatsu Chem. Commun., 2008, 1196-1198
2. A flame-retardant polymer electrolyte for high performance lithium metal batteries with an expanded operation temperature†

Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui Huang Energy Environ. Sci., 2021,14, 3510-3521
3. Packing density of HS(CH2)nCOOH self-assembled monolayers†

A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
4. Comparison of cell disruption techniques prior to lipid extraction from Scenedesmus sp. slurries for biodiesel production using liquid CO2

P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
5. Modulating Cu+ distribution on the surface of Ce-doped CuO composite oxides for SO2-resistant NH3-selective catalytic reduction of NO

Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
6. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
7. Hydrothermal growth of piezoelectrically active lead-free (Na,K)NbO3–LiTaO3 thin films†

Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
8. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
9. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
10. Back matter

New J. Chem., 2006,30, 654-654

Related Categories

Natural Products and Extracts Plant Extracts Plant based Frasera speciosa

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